Cas no 147592-11-8 (2H-1-Benzopyran-4-ol, 6-fluoro-3,4-dihydro-, (+)-)

2H-1-Benzopyran-4-ol, 6-fluoro-3,4-dihydro-, (+)- structure
147592-11-8 structure
Product Name:2H-1-Benzopyran-4-ol, 6-fluoro-3,4-dihydro-, (+)-
CAS No:147592-11-8
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD15478343
CID:3773244
PubChem ID:11768945
Update Time:2025-04-22

2H-1-Benzopyran-4-ol, 6-fluoro-3,4-dihydro-, (+)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4-ol, 6-fluoro-3,4-dihydro-, (+)-
    • (R)-6-FLUOROCHROMAN-4-OL
    • 6-fluorochroman-4-ol
    • SCHEMBL12749284
    • (+)-6-Fluorochroman-4-ol
    • 457628-46-5
    • AJGKGZIQURARTL-UHFFFAOYSA-N
    • 6-Fluorochroman4-ol
    • 147592-11-8
    • N14455
    • SCHEMBL1477701
    • AKOS014315768
    • MDL: MFCD15478343
    • Inchi: 1S/C9H9FO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2/t8-/m1/s1
    • InChI Key: AJGKGZIQURARTL-MRVPVSSYSA-N
    • SMILES: C1OC2=C(C=C(F)C=C2)[C@H](O)C1

Computed Properties

  • Exact Mass: 168.05865769Da
  • Monoisotopic Mass: 168.05865769Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.5Ų

2H-1-Benzopyran-4-ol, 6-fluoro-3,4-dihydro-, (+)- Pricemore >>

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